Cas no 67654-45-9 (2-amino-2-[(1e)-cycloocten-1-yl]acetic Acid)

• Product Name: 2-amino-2-[(1e)-cycloocten-1-yl]acetic Acid
• CAS No: 67654-45-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 966553
• PubChem ID: 5384595
• Update Time: 2025-04-19

2-amino-2-[(1e)-cycloocten-1-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[(1e)-cycloocten-1-yl]acetic Acid
• NSC 347506
• 67654-45-9
• Amino(1-cycloocten-1-yl)acetic acid
• SCHEMBL5295105
• NSC347506
• NSC-347506

• Inchi： 1S/C10H17NO2/c11-9(10(12)13)8-6-4-2-1-3-5-7-8/h6,9H,1-5,7,11H2,(H,12,13)/b8-6+
• InChI Key： LRXGLWRNFLTEBN-SOFGYWHQSA-N
• SMILES： OC(C(C1=CCCCCCC1)N)=O |t:3|

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.5

Experimental Properties

• Density: 1.096
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.52
• PSA: 63.32
• LogP: 2.37920